PKC ζ pseudosubstrate

• Molecular Formula: C208H336N74O44S3
• Molecular Weight: 4673.59
• SMILES: CC[C@]([C@@](/N=C(O)/[C@](/N=C(O)/[C@](/N=C(O)/[C@](N)([H])CSSC[C@@](N)([H])/C(O)=N/[C@@](/C(O)=N/[C@@](/C(O)=N/[C@@](/C(O)=N/[C@@](/C(O)=N/[C@@](/C(O)=N/C/C(O)=N/[C@@](/C(O)=N/[C@@](/C(O)=N/[C@@](/C(O)=N/[C@@](/C(O)=N/[C@@](/C(O)=N/[C@@](/C(O)=N/[C@@](/C
• synonyms: Alternative Name: Protein kinase C zeta pseudosubstrate

Description

Inhibitor of protein kinase C (PKC) ζ;  attached to cell permeabilisation Antennapedia domain vector peptide. Consists of amino acids 113 - 129 of PKC ζ pseudosubstrate domain linked by a disulphide bridge to the Antennapedia domain vector peptide. The Antennapedia peptide is actively taken up by intact cells, at 4 or 37°C, ensuring rapid and effective uptake of the inhibitor peptide. Once inside the cell, the disulphide bonds are subjected to reduction in the cytoplasm leading to release of the inhibitor peptide. Induces mast cell degranulation by a PKC ζ-independent pathway.

Scientific Research Applications

1. Regulation of Kinase Activity

PKC ζ pseudosubstrate plays a crucial role in regulating kinase activity. The catalytic domain fragments of PKC isoforms are typically considered to be constitutively active due to the absence of the autoinhibitory amino-terminal regulatory domain, which includes a pseudosubstrate segment. This segment is essential for the regulation of kinase activity, as it plugs the active site and prevents constitutive activation (Lucinda S. Smith & Jeffrey B. Smith, 2002).

2. Apoptosis Induction

PKC ζ pseudosubstrate lipopeptides have been found to play a significant role in the induction of apoptosis. The differential distribution of these peptides correlates with selective induction of apoptosis, indicating a diverse involvement of PKC isoforms in the anti-apoptotic program (K. Thiam et al., 1999).

3. Synaptic Plasticity and Memory

The PKC ζ pseudosubstrate inhibitor peptide, ZIP, has broad-spectrum action toward the PKC family of enzymes. This action contributes to its ability to impair memory. ZIP interacts with various PKC isoforms, demonstrating its role in synaptic plasticity and memory (Amy S. Bogard & S. J. Tavalin, 2015).

4. Cell Motility and Cancer Cell Movement

In pancreatic adenocarcinoma cells, the atypical ζ isozyme of PKC plays a critical role in cell motility, a key factor in cancer cell invasion and metastasis. The use of pseudosubstrate inhibitory peptides of atypical ζ PKC revealed their involvement in maintaining high motility scores in cancer cells (C. Laudanna et al., 2003).

5. Role in Cellular Signaling Pathways

PKC ζ pseudosubstrate is involved in various cellular signaling pathways. For example, it has been shown to be crucial in the activation of the p42/44 mitogen-activated protein kinase by endotoxin in alveolar macrophages, indicating its significance in immune response mechanisms (M. Monick et al., 2000).

6. Regulation of Glucose and Fatty Acid Uptake

Atypical PKCs, including PKC ζ, are necessary for insulin-stimulated and AMPK-mediated glucose and fatty acid uptake in the heart. This finding highlights the role of PKC ζ pseudosubstrate in the metabolic regulation and the potential implications in diseases like diabetes (D. Habets et al., 2012).